Cas no 97770-06-4 (1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide)

1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide structure
97770-06-4 structure
Product name:1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide
CAS No:97770-06-4
MF:C16H14INO
MW:363.192936420441
CID:1989272
PubChem ID:6447694

1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide
    • 2-[(1-methylpyridin-1-ium-2-yl)methylidene]-3H-inden-1-one,iodide
    • 97770-06-4
    • 1-Methyl-2-((1-oxo-2-indanylidene)methyl)pyridinium iodide
    • Pyridinium, 1-methyl-2-((1-oxo-2-indanylidene)methyl)-, iodide
    • Inchi: InChI=1S/C16H14NO.HI/c1-17-9-5-4-7-14(17)11-13-10-12-6-2-3-8-15(12)16(13)18;/h2-9,11H,10H2,1H3;1H/q+1;/p-1/b13-11+;
    • InChI Key: YAFNIEKZSGYSQG-BNSHTTSQSA-M
    • SMILES: C[N+]1=CC=CC=C1C=C2CC3=CC=CC=C3C2=O.[I-]

Computed Properties

  • Exact Mass: 363.01201Da
  • Monoisotopic Mass: 363.01201Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21Ų

1-methyl-2-[(E)-(1-oxo-1,3-dihydro-2H-inden-2-ylidene)methyl]pyridinium iodide Related Literature

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